Cas no 2171905-94-3 (1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}pyrrolidine-3-carboxylic acid)

• Product Name: 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}pyrrolidine-3-carboxylic acid
• CAS No: 2171905-94-3
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 5603351
• PubChem ID: 165540205
• Update Time: 2025-05-20

1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2171905-94-3
• EN300-1494855
• 1-{5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolane-2-carbonyl}pyrrolidine-3-carboxylic acid
• 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}pyrrolidine-3-carboxylic acid

• Inchi： 1S/C26H28N2O6/c29-24(28-12-11-16(14-28)25(30)31)23-10-9-17(34-23)13-27-26(32)33-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,16-17,22-23H,9-15H2,(H,27,32)(H,30,31)
• InChI Key： OIGFHJLIUVNSPR-UHFFFAOYSA-N
• SMILES： O1C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1C(N1CCC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}pyrrolidine-3-carboxylic acid

1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}pyrrolidine-3-carboxylic acid: A Comprehensive Overview

The compound 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}pyrrolidine-3-carboxylic acid, identified by the CAS number 2171905-94-3, is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and peptide synthesis. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pyrrolidine ring, and an oxolane (tetrahydrofuran) moiety. The presence of these functional groups makes it a valuable reagent in solid-phase peptide synthesis (SPPS), where it serves as a protecting group for amino acids during the synthesis process.

The Fmoc group, derived from 9H-fluorene, is a well-known protecting group in peptide chemistry due to its stability under basic conditions and its ability to be selectively removed under acidic conditions. The integration of this group into the molecule enhances its utility in controlling the reactivity of amino acids during synthesis. The pyrrolidine ring, on the other hand, contributes to the molecule's flexibility and stability, making it suitable for various chemical transformations. The oxolane moiety further adds to the molecule's versatility by providing additional sites for functionalization and interaction.

Recent advancements in peptide synthesis have highlighted the importance of optimized protecting groups like Fmoc in achieving high yields and purity in peptide production. Studies have demonstrated that the use of Fmoc-based reagents can significantly improve the efficiency of SPPS by minimizing side reactions and ensuring precise control over the synthesis process. This compound, therefore, plays a pivotal role in modern peptide synthesis technologies, enabling researchers to construct complex peptides with high precision.

In addition to its role in peptide synthesis, this compound has also found applications in other areas of organic chemistry. Its unique structure allows for the exploration of novel synthetic pathways and the development of new chemical entities. Researchers have utilized this compound as a building block in the construction of bioactive molecules, including potential drug candidates. The ability to modify and functionalize this compound further underscores its value in drug discovery and development.

The synthesis of 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}pyrrolidine-3-carboxylic acid involves a series of carefully designed reactions that ensure the formation of the desired product with high purity. Key steps include the coupling of the Fmoc group with an appropriate intermediate, followed by selective protection and deprotection strategies to achieve the final structure. The optimization of these steps has been a focus of recent research efforts, aiming to enhance both the yield and quality of the synthesized product.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have provided critical insights into its molecular structure and stability under various conditions. Such detailed characterization is essential for ensuring the reliability and reproducibility of this compound in both research and industrial settings.

In conclusion, 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}pyrrolidine-3-carboxylic acid stands as a testament to the ingenuity and precision required in modern organic chemistry. Its unique structure, combined with its versatile functional groups, positions it as an indispensable tool in peptide synthesis and drug discovery. As research continues to advance, this compound will undoubtedly play an even greater role in shaping the future of medicinal chemistry.